Cas no 849935-80-4 ((3S,4S)-1-Benzyl-4-(hydroxymethyl)pyrrolidin-3-ol)

• Product Name: (3S,4S)-1-Benzyl-4-(hydroxymethyl)pyrrolidin-3-ol
• CAS No: 849935-80-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5061776
• Update Time: 2023-08-24

(3S,4S)-1-Benzyl-4-(hydroxymethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-1-Benzyl-4-(hydroxymethyl)pyrrolidin-3-ol

• Inchi： 1S/C12H17NO2/c14-9-11-7-13(8-12(11)15)6-10-4-2-1-3-5-10/h1-5,11-12,14-15H,6-9H2/t11-,12+/m0/s1
• InChI Key： XQYUBSUGHRDQSN-NWDGAFQWSA-N
• SMILES： O[C@@H]1CN(CC2C=CC=CC=2)C[C@H]1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 1
• Topological Polar Surface Area: 43.7